Cas no 90095-15-1 (Butanoic acid, 2-ethyl-, cyclopropylmethyl ester)
90095-15-1 structure
Product Name:Butanoic acid, 2-ethyl-, cyclopropylmethyl ester
CAS No:90095-15-1
MF:C10H18O2
MW:170.248723506927
CID:794470
PubChem ID:71430377
Update Time:2025-04-19
Butanoic acid, 2-ethyl-, cyclopropylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-ethyl-, cyclopropylmethyl ester
- cyclopropylmethyl 2-ethylbutanoate
- DTXSID90849001
- 90095-15-1
-
- Inchi: 1S/C10H18O2/c1-3-9(4-2)10(11)12-7-8-5-6-8/h8-9H,3-7H2,1-2H3
- InChI Key: DVFQOISGYGQQOG-UHFFFAOYSA-N
- SMILES: O(C(C(CC)CC)=O)CC1CC1
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2-ethyl-, cyclopropylmethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
90095-15-1 (Butanoic acid, 2-ethyl-, cyclopropylmethyl ester) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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